4-Amino-n-(4,5-dihydrothiazol-2-yl)benzenesulfonamide

• IUPAC Name: 4-amino-N-(4,5-dihydro-1,3-thiazol-2-yl)benzenesulfonamide
• InChI: InChI=1S/C9H11N3O2S2/c10-7-1-3-8(4-2-7)16(13,14)12-9-11-5-6-15-9/h1-4H,5-6,10H2,(H,11,12)
• InChI Key: LWDXETNVADTEDC-UHFFFAOYSA-N
• Canonical SMILES: C1CSC(=N1)NS(=O)(=O)C2=CC=C(C=C2)N
• Molecular Formula: C9H11N3O2S2
• DSSTOX Substance ID: DTXSID10282673
• Molecular Weight: 257.3 g/mol
• CAS No.: 32365-02-9

Description

4-Amino-n-(4,5-dihydrothiazol-2-yl)benzenesulfonamide is a useful research compound. Its molecular formula is C9H11N3O2S2 and its molecular weight is 257.3 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The compound has been submitted to the National Cancer Institute (NCI) for testing and evaluation and the Cancer Chemotherapy National Service Center (NSC) number is 27258. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Antitumor Activity

• Novel benzenesulfonamide derivatives, including those related to 4-Amino-N-(4,5-dihydrothiazol-2-yl)benzenesulfonamide, have demonstrated significant in vitro antitumor activities. A specific compound, N-(2-benzoxazolyl)-2-benzylthio-4-chloro-5-(4-fluorophenylcarbamoyl)benzenesulfonamide, was notably active against non-small cell lung cancer and melanoma cell lines (Sławiński & Brzozowski, 2006).

Synthesis of 2-Amino-4-imino-4,5-dihydrothiazoles

• Research on the synthesis of 2-amino-4-imino-4,5-dihydrothiazoles, which are chemically related to this compound, has been conducted. These compounds were synthesized by reacting thiourea with N-alkyl- or N,N-dialkyl-N'-p-toluenesulfonyl-α-chloroacetamidines (Abdelaal & Bauer, 1988).

Photodynamic Therapy Applications

• A study on zinc phthalocyanine substituted with new benzenesulfonamide derivative groups, including a compound related to this compound, revealed its potential in photodynamic therapy for cancer treatment due to its high singlet oxygen quantum yield and appropriate photodegradation quantum yield (Pişkin, Canpolat, & Öztürk, 2020).

Kynurenine 3-Hydroxylase Inhibitors

• N-(4-Phenylthiazol-2-yl)benzenesulfonamides, similar in structure to this compound, have been synthesized as inhibitors of kynurenine 3-hydroxylase, an enzyme involved in the kynurenine pathway after neuronal injury (Röver et al., 1997).

Anticancer Activity of Benzenesulfonamide Derivatives

• A series of novel 4-chloro-N-(4,5-dihydro-5-oxo-1H-1,2,4-triazol-3-yl)-5-methyl-2-(alkylthio)benzenesulfonamide derivatives, chemically akin to this compound, showed remarkable in vitro antitumor activity against a range of human tumor cell lines (Sławiński et al., 2012).

Antimicrobial Activity of Hybrid Molecules

• Novel hybrid molecules between benzenesulfonamides and active antimicrobial benzo[d]isothiazol-3-ones were synthesized. These compounds, related to this compound, showed moderate antibacterial properties against gram-positive bacteria and some antifungal properties (Zani, Incerti, Ferretti, & Vicini, 2009).

Enzyme Inhibition and Molecular Docking Studies

• Schiff bases of sulfa drugs, structurally related to this compound, were synthesized and shown to have inhibitory effects on various enzymes, including cholesterol esterase and tyrosinase, and were studied using molecular docking to understand binding interactions (Alyar et al., 2019).

Mechanism of Action

Target of Action

The primary target of 4-Amino-n-(4,5-dihydrothiazol-2-yl)benzenesulfonamide is carbonic anhydrase IX (CA IX) . This enzyme is overexpressed in many solid tumors due to changes in gene expression that cause uncontrolled cell proliferation and tumor hypoxia . Therefore, selective inhibition of CA IX can be a useful target for discovering novel antiproliferative agents .

Mode of Action

The compound interacts with its target, CA IX, by inhibiting its activity . This inhibition is achieved through the compound’s interaction with the enzyme, which results in a decrease in the enzyme’s activity

Biochemical Pathways

The inhibition of CA IX affects the tumor cells’ metabolism, causing a shift from aerobic to anaerobic glycolysis . This shift results in a significant modification in pH, which can affect various biochemical pathways within the cell

Pharmacokinetics

The compound’s molecular weight is 25733 , which may influence its bioavailability and pharmacokinetic properties.

Result of Action

The compound has been shown to have significant inhibitory effects against both the MDA-MB-231 and MCF-7 cancer cell lines . In particular, it was able to induce apoptosis in MDA-MB-231 cells, with a significant increase in the annexin V-FITC percent . This indicates that the compound’s action results in the death of cancer cells.

Biochemical Analysis

Biochemical Properties

4-Amino-n-(4,5-dihydrothiazol-2-yl)benzenesulfonamide plays a crucial role in biochemical reactions, particularly through its interaction with enzymes such as carbonic anhydrase IX (CA IX). This enzyme is overexpressed in many solid tumors and is involved in regulating pH levels within cells. The compound selectively inhibits CA IX, which can be a useful target for discovering novel antiproliferative agents . Additionally, it interacts with other biomolecules, including proteins and other enzymes, to exert its biological effects.

Cellular Effects

The effects of this compound on various cell types and cellular processes are profound. It has been shown to inhibit the proliferation of cancer cell lines such as MDA-MB-231 and MCF-7, while having a selective effect on normal breast cell lines like MCF-10A . This compound influences cell function by inducing apoptosis and affecting cell signaling pathways, gene expression, and cellular metabolism.

Molecular Mechanism

At the molecular level, this compound exerts its effects through several mechanisms. It binds to and inhibits carbonic anhydrase IX, leading to a disruption in pH regulation within tumor cells . This inhibition results in decreased cell proliferation and increased apoptosis. The compound also affects gene expression, further contributing to its antiproliferative effects.

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound change over time. The compound’s stability and degradation are critical factors in its long-term effects on cellular function. Studies have shown that it remains stable under certain conditions, allowing for prolonged activity in in vitro and in vivo experiments . Long-term exposure to the compound can lead to sustained inhibition of cell proliferation and induction of apoptosis.

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At lower doses, the compound exhibits significant antiproliferative activity without causing toxicity . At higher doses, toxic or adverse effects may be observed, highlighting the importance of determining the optimal dosage for therapeutic applications.

Metabolic Pathways

This compound is involved in various metabolic pathways. It interacts with enzymes and cofactors that regulate metabolic flux and metabolite levels within cells . These interactions contribute to its overall biological activity and therapeutic potential.

Transport and Distribution

The transport and distribution of this compound within cells and tissues are essential for its activity. The compound is transported by specific transporters and binding proteins, which influence its localization and accumulation within target cells . This distribution is crucial for its effectiveness in inhibiting tumor growth and inducing apoptosis.

Subcellular Localization

The subcellular localization of this compound affects its activity and function. The compound is directed to specific compartments or organelles within cells through targeting signals and post-translational modifications . This localization is essential for its interaction with target enzymes and proteins, contributing to its overall biological effects.